Cas no 13323-81-4 (1-Phenylethanol)

1-Phenylethanol Properties

Names and Identifiers

• 1-Phenylethanol
• (+/-)-1-Phenylethanol
• ALPHA-METHYLBENZYL ALCOHOL
• DL-1-Phenethylalcohol
• 1-phenyl-1-hydroxyethane
• 1-phenylethyl hydrogen terephthalate
• methyl phenyl carbinol
• sec-phenethyl alcohol
• FEMA 2685
• AURORA KA-7014
• STYRENE ALCOHOL
• PHENYLETHANOL,1-
• STYRALYL ALCOHOL
• STYRALLYL ALCOHOL
• DL-1-PHENYLETHANOL
• METHYLBENZYLALCOHOL
• DL-STYRALYL ALCOHOL
• +Expand

• InChIKey： WAPNOHKVXSQRPX-SSDOTTSWSA-N
• Inchi： 1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3
• SMILES： C[C@H](C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 122.07300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 122.073165
• Heavy Atom Count: 9
• Complexity: 74.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.73990
• PSA: 20.23000
• Refractive Index: n20/D 1.527(lit.)
• Boiling Point: 204 °C745 mm Hg(lit.)
• Melting Point: 19-20 °C(lit.)
• Vapor Pressure: 0.1 mm Hg ( 20 °C)
• Flash Point: 185 °F
• Color/Form: Colorless mild liquid
• Solubility: Not determined
• Density: 1.012 g/mL at 25 °C(lit.)